Cas no 4821-94-7 (5,6-Dimethoxyisobenzofuran-1,3-dione)

5,6-Dimethoxyisobenzofuran-1,3-dione is a heterocyclic organic compound featuring a fused isobenzofuran-1,3-dione core with methoxy substituents at the 5 and 6 positions. This compound is of interest in synthetic organic chemistry due to its utility as a versatile building block for the preparation of more complex structures, including pharmaceuticals and functional materials. Its electron-rich aromatic system and reactive anhydride moiety make it suitable for nucleophilic addition and cycloaddition reactions. The methoxy groups enhance solubility in organic solvents and can influence reactivity patterns. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to serve as a precursor for phthalimide derivatives.

5,6-Dimethoxyisobenzofuran-1,3-dione structure

4821-94-7 structure

Product Name:5,6-Dimethoxyisobenzofuran-1,3-dione

CAS No:4821-94-7

MF:C₁₀H₈O₅

MW:208.167523384094

MDL:MFCD27924322

CID:2696214

PubChem ID:610356

Update Time:2025-10-29

5,6-Dimethoxyisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5,6-dimethoxyisobenzofuran-1,3-dione
- 5,6-Dimethoxy-2-benzofuran-1,3-dione
- 4,5-dimethoxy-phthalic anhydride
- 4,5-dimethoxyphthalic anhydride
- m-Hemipic anhydride
- m-Hemipinsaureanhydrid
- 1,3-Isobenzofurandione, 5,6-dimethoxy-
- AMY9072
- 4,5-diMethoxy-phthalic anhydride,
- 4,5-dimethoxyphthalic acid anhydride
- 5,6-Dimethoxy-2-benzofuran-1,3-dione #
- F10899
- SY122395
- AKOS005167172
- 4821-94-7
- MFCD27924322
- CS-0187969
- AS-46915
- EN300-299726
- 5,6-dimethoxy-1,3-dihydro-2-benzofuran-1,3-dione
- SCHEMBL2928543
- EAA82194
- 867-891-3
- 5,6-Dimethoxyisobenzofuran-1,3-dione
- MDL： MFCD27924322
- Inchi： 1S/C10H8O5/c1-13-7-3-5-6(4-8(7)14-2)10(12)15-9(5)11/h3-4H,1-2H3
- InChI Key： IMSDRBDUANUSRL-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C(=CC=2C1=O)OC)OC)=O

Computed Properties

Exact Mass: 208.03717335g/mol
Monoisotopic Mass: 208.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 61.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 382.3±32.0 °C at 760 mmHg
Flash Point: 174.1±25.2 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Dimethoxyisobenzofuran-1,3-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5,6-Dimethoxyisobenzofuran-1,3-dione Pricemore >>

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